Cas no 61405-08-1 (Cyclohexanecarboxylic acid, 4,4'-(1,4-phenylene)bis[1-methyl-)

• Product name: Cyclohexanecarboxylic acid, 4,4'-(1,4-phenylene)bis[1-methyl-
• CAS No: 61405-08-1
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 480644
• PubChem ID: 12287097

Cyclohexanecarboxylic acid, 4,4'-(1,4-phenylene)bis[1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-carboxy-4-methylcyclohexyl)phenyl]-1-methylcyclohexane-1-carboxylic acid
• 61405-08-1
• DTXSID60484564
• Cyclohexanecarboxylic acid, 4,4'-(1,4-phenylene)bis[1-methyl-

• Inchi： InChI=1S/C22H30O4/c1-21(19(23)24)11-7-17(8-12-21)15-3-5-16(6-4-15)18-9-13-22(2,14-10-18)20(25)26/h3-6,17-18H,7-14H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： SFFVFGOFALMUHA-UHFFFAOYSA-N
• SMILES： CC1(CCC(CC1)C2=CC=C(C=C2)C3CCC(CC3)(C)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6